7-Fluoro-5-isopropoxy-3,4-dihydroquinazolin-4-one

• CAS RN: 557771-28-5
• Molecular Formula: C11H11FN2O2
• Molecular Weight: 222.22 g/mol
• IUPAC Name: 7-fluoro-5-propan-2-yloxy-3H-quinazolin-4-one
• InChI: InChI=1S/C11H11FN2O2/c1-6(2)16-9-4-7(12)3-8-10(9)11(15)14-5-13-8/h3-6H,1-2H3,(H,13,14,15)
• InChI Key: JHKGIILODWPREB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=CC2=C1C(=O)NC=N2)F

Description

7-Fluoro-5-isopropoxy-3,4-dihydroquinazolin-4-one is a useful research compound. Its molecular formula is C11H11FN2O2 and its molecular weight is 222.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5,7-Difluoroquinazolin-4(3H)one (2.73 g, 15 mmol) in dimethylformamide (20 ml) was reacted with isopropanol (1.26 ml, 16.4 mmol) and sodium hydride (1.8 g, 45 mmol) at 0° C. under argon. The mixture was stirred at ambient temperature for 14 hours, acidified with acetic acid and concentrated. The residue was washed with water and dried to yield 7-fluoro-5-isopropoxyquinazolin-4(3H)-one (3.17 g, 95% yield) as a beige solid:

Synthesis routes and methods II

Procedure details

5,7-Difluoro-3,4-dihydroquinazolin-4-one was reacted with isopropanol to give 7-fluoro-5-isopropoxy-3,4-dihydroquinazolin-4-one in 73% yield; NMR Spectrum: (DMSOd6) 1.31 (s, 6H), 4.73 (m, 1H), 6.89 (m, 1H), 6.95 (m, 1H), 7.96 (s, 1H); Mass Spectrum: M+H+ 223.